Histone H3 Peptide Substrate (1-21)
Description
Histone H3 undergoes many modifications including acetylation, methylation, and phosphorylation that are important for regulation of gene transcription. Histone H3 peptide can be used as a target substrate for several of the histone modifying enzymes including lysine methyltransferases, arginine methyltransferases, acetyltransferases, and others.
Scientific Research Applications
Catalytic Properties and Kinetic Mechanism of Histone H3 Methylation
Role of SUV39H1 in Histone H3 Methylation Histone H3 lysine 9 (H3K9) methylation is crucial for gene regulation and chromatin organization. The study by Chin et al. (2006) elaborates on the catalytic properties and kinetic mechanism of human recombinant SUV39H1, a Lys-9 histone H3 methyltransferase. The enzyme SUV39H1 methylates H3K9 at the pericentric heterochromatin region, playing a role in genome stability. Through substrate specificity and kinetic analysis, the study revealed the catalytic interplay between the chromodomain and the SET domain of SUV39H1, emphasizing the enzyme's nonprocessive mechanism and the role of the chromodomain in enzymatic catalysis (Chin, Patnaik, Estève, Jacobsen, & Pradhan, 2006).
LSD1-CoREST Selectivity in Histone H3 Recognition
Intricate Network of Interactions by LSD1-CoREST Complex The structural basis of LSD1-CoREST selectivity in histone H3 recognition was explored by Forneris et al. (2007). The study showcased how the enzyme LSD1, along with CoREST, recognizes and demethylates Lys4 of histone H3. The crystal structure of the complex provided insights into the substrate specificity and the elaborate network of interactions involved in the recognition and demethylation process, revealing the complex's exquisite substrate specificity and providing a structural framework to understand the modulation of its catalytic activity (Forneris, Binda, Adamo, Battaglioli, & Mattevi, 2007).
Mechanism-based Inactivation of Histone Demethylase LSD1
Targeting LSD1 for Selective Inactivation Culhane et al. (2006) designed and synthesized peptide-based inhibitor analogues that block the histone demethylase LSD1. One such inhibitor demonstrated time-dependent inactivation of LSD1, offering a selective, mechanism-based inactivator for the enzyme. This study provides a useful tool for understanding histone modifications and chromatin remodeling, presenting an approach for selective targeting of LSD1 (Culhane, Szewczuk, Liu, Da, Marmorstein, & Cole, 2006).
properties
Product Name |
Histone H3 Peptide Substrate (1-21) |
|---|---|
Molecular Weight |
2254.6 |
synonyms |
H3 Peptide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
